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Executive Summary

UNC8153 is a novel small molecule that indirectly regulates gene expression by inducing the
targeted degradation of Nuclear receptor-binding SET domain-containing 2 (NSD2). NSD2 is a
histone methyltransferase responsible for the dimethylation of histone H3 at lysine 36
(H3K36me?2), an epigenetic mark associated with active transcription. In several cancers,
notably multiple myeloma, aberrant NSD2 activity leads to dysregulated gene expression and
disease progression. UNC8153 acts as a potent and selective degrader of NSD2, thereby
reducing global H3K36me?2 levels and consequently modulating the expression of downstream
oncogenic genes. This technical guide provides a comprehensive overview of UNC8153's
mechanism of action, quantitative data on its efficacy, and detailed protocols for key
experimental procedures.

Mechanism of Action: Targeted Degradation of
NSD2

UNCB8153 functions as a "molecular glue," inducing proximity between NSD2 and the E3
ubiquitin ligase complex SCFFBX0O22. This induced proximity leads to the polyubiquitination of
NSD2, marking it for degradation by the 26S proteasome. The degradation of NSD2 results in a
global reduction of H3K36me2 marks, which in turn alters chromatin accessibility and
downregulates the expression of genes implicated in cancer cell proliferation and adhesion.
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Recent studies have elucidated that the primary amine moiety of UNC8153 is metabolized in
cells to an active aldehyde species. This aldehyde derivative then forms a covalent, yet
reversible, interaction with a cysteine residue (C326) within the FBXO22 protein, a substrate
recognition subunit of the SCF E3 ligase complex. This interaction stabilizes the ternary
complex between NSD2, UNC8153, and FBXO22, facilitating efficient ubiquitination and
subsequent degradation of NSD2.[1][2][3][4]1[5][6][7]1[8]1[9]

Below is a diagram illustrating the proposed signaling pathway for UNC8153-mediated NSD2
degradation and its downstream effects on gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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